Cas no 773134-21-7 (Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate)

• Product Name: Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate
• CAS No: 773134-21-7
• MF: C₁₄H₁₁ClO₂
• MW: 246.688943147659
• CID: 5019647
• Update Time: 2025-06-08

Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate
• BB 0222638
• 4'-Chlorobiphenyl-3-carboxylic acid methyl ester
• Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate

• Inchi： 1S/C14H11ClO2/c1-17-14(16)12-4-2-3-11(9-12)10-5-7-13(15)8-6-10/h2-9H,1H3
• InChI Key： HUGWWAOXLBJUCT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=CC=C(C(=O)OC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 259
• XLogP3: 4.7
• Topological Polar Surface Area: 26.3

Additional information on Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate

Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate

Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate, also known by its CAS number CAS No. 773134-21-7, is a significant organic compound in the field of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a biphenyl system with a methyl ester group and a chlorine substituent, making it a versatile building block for advanced chemical synthesis.

The structure of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate is characterized by two phenyl rings connected by a single bond, with a carboxylic acid methyl ester group at the 3-position of one ring and a chlorine atom at the 4-position of the other ring. This arrangement imparts the compound with distinct electronic and steric properties, which are highly desirable in drug discovery and material engineering. Recent studies have highlighted its role as an intermediate in the synthesis of biologically active compounds, particularly in the development of new pharmaceutical agents.

One of the most notable advancements involving Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate is its application in the creation of advanced materials with tailored electronic properties. Researchers have explored its use in the synthesis of organic semiconductors, where its biphenyl structure contributes to enhanced charge transport characteristics. These materials hold promise for applications in flexible electronics, organic light-emitting diodes (OLEDs), and photovoltaic devices.

In addition to its role in materials science, Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate has been extensively studied for its potential in medicinal chemistry. The compound serves as a valuable precursor for the development of bioactive molecules targeting various therapeutic areas. For instance, recent research has focused on its use in designing inhibitors for enzyme systems implicated in cancer and neurodegenerative diseases. The chlorine substituent at the 4' position plays a critical role in modulating the compound's pharmacokinetic properties, making it an attractive candidate for drug design.

The synthesis of Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate typically involves multi-step organic reactions, including Friedel-Crafts alkylation and esterification processes. These methods have been optimized to ensure high yields and purity levels, which are essential for both academic research and industrial applications. The compound's stability under various reaction conditions further enhances its utility as an intermediate in complex chemical transformations.

From an environmental standpoint, Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate exhibits favorable biodegradation characteristics under controlled conditions. This makes it an eco-friendly choice for applications where sustainability is a priority. Researchers have also investigated its toxicity profile, demonstrating that it poses minimal risks to aquatic life when used responsibly.

In conclusion, Methyl 4'-chloro[1,1'-biphenyl]-3-carboxylate stands out as a pivotal compound with diverse applications across multiple disciplines. Its structural versatility and unique chemical properties continue to drive innovation in both academic and industrial settings. As research progresses, this compound is expected to unlock new possibilities in drug discovery, materials science, and sustainable chemistry.